Cas no 175856-45-8 (3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-)

3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl- structure
175856-45-8 structure
Product Name:3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-
CAS No:175856-45-8
MF:C17H14N4OS
MW:322.384261608124
CID:1362609
Update Time:2024-08-17

3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-
    • 3H-Pyrazolo[3,4-d]thiazol-3-one, 1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-
    • Inchi: 1S/C17H14N4OS/c1-11-7-9-12(10-8-11)18-17-19-15-14(23-17)16(22)20-21(15)13-5-3-2-4-6-13/h2-10H,1H3,(H,18,19)(H,20,22)
    • InChI Key: VMXXMVAIXDUHPZ-UHFFFAOYSA-N
    • SMILES: S1C2C(=O)NN(C3=CC=CC=C3)C=2N=C1NC1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 322.08902

Experimental Properties

  • Density: 1.393±0.06 g/cm3(Predicted)
  • PSA: 57.26
  • pka: 9.38±0.20(Predicted)
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